1-Oxo Ibuprofen
1-Oxo Ibuprofen
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
1-oxo Ibuprofen is a degradation product and potential impurity in commercial preparations of ibuprofen. Ibuprofen is a non-selective, reversible COX inhibitor and non-steroidal anti-inflammatory drug (NSAID). Formulations containing ibuprofen are widely used for inflammation, pain, and fever. However, it is considered, among other pharmaceuticals, an environmental contaminant because it cannot be completey biodegraded during the wastewater treatment process. Degradation using ultraviolet light, Fe(III), and peroxymonosulfate has been described and results in degradation products, including 1-oxo ibuprofen.
1-oxo Ibuprofen is a degradation product and potential impurity in commercial preparations of ibuprofen. Ibuprofen is a non-selective, reversible COX inhibitor and non-steroidal anti-inflammatory drug (NSAID). Formulations containing ibuprofen are widely used for inflammation, pain, and fever. However, it is considered, among other pharmaceuticals, an environmental contaminant because it cannot be completey biodegraded during the wastewater treatment process. Degradation using ultraviolet light, Fe(III), and peroxymonosulfate has been described and results in degradation products, including 1-oxo ibuprofen.
Brand Name:
Vulcanchem
CAS No.:
65813-55-0
VCID:
VC20813957
InChI:
InChI=1S/C13H16O3/c1-8(2)12(14)11-6-4-10(5-7-11)9(3)13(15)16/h4-9H,1-3H3,(H,15,16)
SMILES:
CC(C)C(=O)C1=CC=C(C=C1)C(C)C(=O)O
Molecular Formula:
C13H16O3
Molecular Weight:
220.26 g/mol
1-Oxo Ibuprofen
CAS No.: 65813-55-0
Cat. No.: VC20813957
Molecular Formula: C13H16O3
Molecular Weight: 220.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards 1-oxo Ibuprofen is a degradation product and potential impurity in commercial preparations of ibuprofen. Ibuprofen is a non-selective, reversible COX inhibitor and non-steroidal anti-inflammatory drug (NSAID). Formulations containing ibuprofen are widely used for inflammation, pain, and fever. However, it is considered, among other pharmaceuticals, an environmental contaminant because it cannot be completey biodegraded during the wastewater treatment process. Degradation using ultraviolet light, Fe(III), and peroxymonosulfate has been described and results in degradation products, including 1-oxo ibuprofen. |
|---|---|
| CAS No. | 65813-55-0 |
| Molecular Formula | C13H16O3 |
| Molecular Weight | 220.26 g/mol |
| IUPAC Name | 2-[4-(2-methylpropanoyl)phenyl]propanoic acid |
| Standard InChI | InChI=1S/C13H16O3/c1-8(2)12(14)11-6-4-10(5-7-11)9(3)13(15)16/h4-9H,1-3H3,(H,15,16) |
| Standard InChI Key | RCINGEKPKJQCMO-UHFFFAOYSA-N |
| SMILES | CC(C)C(=O)C1=CC=C(C=C1)C(C)C(=O)O |
| Canonical SMILES | CC(C)C(=O)C1=CC=C(C=C1)C(C)C(=O)O |
| Appearance | Assay:≥98%A solid |
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